SecinH3 SecinH3 N-[4-[5-(1,3-benzodioxol-5-yl)-3-methoxy-1,2,4-triazol-1-yl]phenyl]-2-(phenylthio)acetamide is a member of triazoles.
Brand Name: Vulcanchem
CAS No.: 853625-60-2
VCID: VC0542900
InChI: InChI=1S/C24H20N4O4S/c1-30-24-26-23(16-7-12-20-21(13-16)32-15-31-20)28(27-24)18-10-8-17(9-11-18)25-22(29)14-33-19-5-3-2-4-6-19/h2-13H,14-15H2,1H3,(H,25,29)
SMILES: COC1=NN(C(=N1)C2=CC3=C(C=C2)OCO3)C4=CC=C(C=C4)NC(=O)CSC5=CC=CC=C5
Molecular Formula: C24H20N4O4S
Molecular Weight: 460.5 g/mol

SecinH3

CAS No.: 853625-60-2

Inhibitors

VCID: VC0542900

Molecular Formula: C24H20N4O4S

Molecular Weight: 460.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

SecinH3 - 853625-60-2

CAS No. 853625-60-2
Product Name SecinH3
Molecular Formula C24H20N4O4S
Molecular Weight 460.5 g/mol
IUPAC Name N-[4-[5-(1,3-benzodioxol-5-yl)-3-methoxy-1,2,4-triazol-1-yl]phenyl]-2-phenylsulfanylacetamide
Standard InChI InChI=1S/C24H20N4O4S/c1-30-24-26-23(16-7-12-20-21(13-16)32-15-31-20)28(27-24)18-10-8-17(9-11-18)25-22(29)14-33-19-5-3-2-4-6-19/h2-13H,14-15H2,1H3,(H,25,29)
Standard InChIKey QPGYAMIHXLCFTJ-UHFFFAOYSA-N
SMILES COC1=NN(C(=N1)C2=CC3=C(C=C2)OCO3)C4=CC=C(C=C4)NC(=O)CSC5=CC=CC=C5
Canonical SMILES COC1=NN(C(=N1)C2=CC3=C(C=C2)OCO3)C4=CC=C(C=C4)NC(=O)CSC5=CC=CC=C5
Appearance Solid powder
Description N-[4-[5-(1,3-benzodioxol-5-yl)-3-methoxy-1,2,4-triazol-1-yl]phenyl]-2-(phenylthio)acetamide is a member of triazoles.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms SecinH3; Secin-H3; Secin H3;
Reference 1: Charles R, Bourmoum M, Claing A. ARF GTPases control phenotypic switching of vascular smooth muscle cells through the regulation of actin function and actin dependent gene expression. Cell Signal. 2018 Jun;46:64-75. doi: 10.1016/j.cellsig.2018.02.012. Epub 2018 Feb 27. PubMed PMID: 29499306.
2: Chakraborti S, Sarkar J, Bhuyan R, Chakraborti T. Role of catechins on ET-1 induced stimulation of PLD and NADPH oxidase activities in pulmonary smooth muscle cells: Determination of the probable mechanism by molecular docking studies. Biochem Cell Biol. 2017 Dec 5. doi: 10.1139/bcb-2017-0179. [Epub ahead of print] PubMed PMID: 29206487.
3: Ventura S. TOWARDS BETTER TREATMENT FOR LOWER URINARY TRACT SYMPTOMS ASSOCIATED WITH BENIGN PROSTATIC HYPERPLASIA? Am J Physiol Renal Physiol. 2017 Oct 4:ajprenal004532017. doi: 10.1152/ajprenal.00453.2017. [Epub ahead of print] PubMed PMID: 28978537.
4: Benabdi S, Peurois F, Nawrotek A, Chikireddy J, Cañeque T, Yamori T, Shiina I, Ohashi Y, Dan S, Rodriguez R, Cherfils J, Zeghouf M. Family-wide Analysis of the Inhibition of Arf Guanine Nucleotide Exchange Factors with Small Molecules: Evidence of Unique Inhibitory Profiles. Biochemistry. 2017 Sep 26;56(38):5125-5133. doi: 10.1021/acs.biochem.7b00706. Epub 2017 Sep 13. PubMed PMID: 28858527.
5: Herlemann A, Keller P, Schott M, Tamalunas A, Ciotkowska A, Rutz B, Wang Y, Yu Q, Waidelich R, Strittmatter F, Stief CG, Gratzke C, Hennenberg M. Inhibition of smooth muscle contraction and ARF6 activity by the inhibitor for cytohesin GEFs, secinH3, in the human prostate. Am J Physiol Renal Physiol. 2018 Jan 1;314(1):F47-F57. doi: 10.1152/ajprenal.00125.2017. Epub 2017 Aug 30. PubMed PMID: 28855187.
6: Chakraborti S, Sarkar J, Chowdhury A, Chakraborti T. Role of ADP ribosylation factor6- Cytohesin1-PhospholipaseD signaling axis in U46619 induced activation of NADPH oxidase in pulmonary artery smooth muscle cell membrane. Arch Biochem Biophys. 2017 Nov 1;633:1-14. doi: 10.1016/j.abb.2017.08.012. Epub 2017 Aug 16. PubMed PMID: 28822840.
7: Chakraborti S, Sarkar J, Bhuyan R, Chakraborti T. Role of curcumin in PLD activation by Arf6-cytohesin1 signaling axis in U46619-stimulated pulmonary artery smooth muscle cells. Mol Cell Biochem. 2018 Jan;438(1-2):97-109. doi: 10.1007/s11010-017-3117-7. Epub 2017 Aug 5. PubMed PMID: 28780751.
8: Dong W, Zhang GN, Gao SH. Preliminary in vitro analysis of mechanism of cardiac microvascular endothelial barrier function. Genet Mol Res. 2016 Oct 17;15(4). doi: 10.4238/gmr15048864. PubMed PMID: 27813591.
9: Yamauchi Y, Miura Y, Kanaho Y. Machineries regulating the activity of the small GTPase Arf6 in cancer cells are potential targets for developing innovative anti-cancer drugs. Adv Biol Regul. 2017 Jan;63:115-121. doi: 10.1016/j.jbior.2016.10.004. Epub 2016 Oct 18. Review. PubMed PMID: 27776975.
10: Hashimoto S, Mikami S, Sugino H, Yoshikawa A, Hashimoto A, Onodera Y, Furukawa S, Handa H, Oikawa T, Okada Y, Oya M, Sabe H. Lysophosphatidic acid activates Arf6 to promote the mesenchymal malignancy of renal cancer. Nat Commun. 2016 Feb 8;7:10656. doi: 10.1038/ncomms10656. PubMed PMID: 26854204; PubMed Central PMCID: PMC4748122.
11: Zhao H, Ahirwar DK, Oghumu S, Wilkie T, Powell CA, Nasser MW, Satoskar AR, Li DY, Ganju RK. Endothelial Robo4 suppresses breast cancer growth and metastasis through regulation of tumor angiogenesis. Mol Oncol. 2016 Feb;10(2):272-81. doi: 10.1016/j.molonc.2015.10.007. Epub 2015 Oct 28. PubMed PMID: 26778715; PubMed Central PMCID: PMC4739522.
12: Guo F, Yan CY. Effect of SecinH3 on lung injury induced by sepsis of rats. Asian Pac J Trop Med. 2015 Dec;8(12):1049-1054. doi: 10.1016/j.apjtm.2015.11.004. Epub 2015 Nov 14. PubMed PMID: 26706678.
13: Reviriego-Mendoza MM, Santy LC. The cytohesin guanosine exchange factors (GEFs) are required to promote HGF-mediated renal recovery after acute kidney injury (AKI) in mice. Physiol Rep. 2015 Jun;3(6). pii: e12442. doi: 10.14814/phy2.12442. PubMed PMID: 26116550; PubMed Central PMCID: PMC4522160.
14: Torii T, Ohno N, Miyamoto Y, Kawahara K, Saitoh Y, Nakamura K, Takashima S, Sakagami H, Tanoue A, Yamauchi J. Arf6 guanine-nucleotide exchange factor cytohesin-2 regulates myelination in nerves. Biochem Biophys Res Commun. 2015 May 8;460(3):819-25. doi: 10.1016/j.bbrc.2015.03.113. Epub 2015 Mar 28. PubMed PMID: 25824033.
15: Davies JC, Tamaddon-Jahromi S, Jannoo R, Kanamarlapudi V. Cytohesin 2/ARF6 regulates preadipocyte migration through the activation of ERK1/2. Biochem Pharmacol. 2014 Dec 15;92(4):651-60. doi: 10.1016/j.bcp.2014.09.023. Epub 2014 Oct 20. PubMed PMID: 25450674.
16: Hayallah AM. Design and Synthesis of New (SecinH3) Derivatives as Potential Cytohesin Inhibitors. Indian J Pharm Sci. 2014 Sep;76(5):387-400. PubMed PMID: 25425752; PubMed Central PMCID: PMC4243255.
17: Davies JC, Bain SC, Kanamarlapudi V. ADP-ribosylation factor 6 regulates endothelin-1-induced lipolysis in adipocytes. Biochem Pharmacol. 2014 Aug 15;90(4):406-13. doi: 10.1016/j.bcp.2014.06.012. Epub 2014 Jun 20. PubMed PMID: 24955982.
18: Pan T, Sun J, Hu J, Hu Y, Zhou J, Chen Z, Xu D, Xu W, Zheng S, Zhang S. Cytohesins/ARNO: the function in colorectal cancer cells. PLoS One. 2014 Mar 11;9(3):e90997. doi: 10.1371/journal.pone.0090997. eCollection 2014. Erratum in: PLoS One. 2015;10(12):e0146204. PubMed PMID: 24618737; PubMed Central PMCID: PMC3950297.
19: van den Bosch MT, Poole AW, Hers I. Cytohesin-2 phosphorylation by protein kinase C relieves the constitutive suppression of platelet dense granule secretion by ADP-ribosylation factor 6. J Thromb Haemost. 2014 May;12(5):726-35. doi: 10.1111/jth.12542. PubMed PMID: 24581425; PubMed Central PMCID: PMC4238808.
20: Darwish I, Liles WC. Emerging therapeutic strategies to prevent infection-related microvascular endothelial activation and dysfunction. Virulence. 2013 Aug 15;4(6):572-82. doi: 10.4161/viru.25740. Epub 2013 Jul 16. Review. PubMed PMID: 23863603; PubMed Central PMCID: PMC5359747.
PubChem Compound 1029232
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator